1-(p-Fluorophenyl)-4-[(4-aminophenyl)methyl]piperazine

• Molecular Formula: C17H20FN3
• Molecular Weight: 285.36 g/mol
• IUPAC Name: 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]aniline
• InChI: InChI=1S/C17H20FN3/c18-15-3-7-17(8-4-15)21-11-9-20(10-12-21)13-14-1-5-16(19)6-2-14/h1-8H,9-13,19H2
• InChI Key: CAISXJKFAFAXKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)N)C3=CC=C(C=C3)F

Description

1-(p-Fluorophenyl)-4-[(4-aminophenyl)methyl]piperazine is a useful research compound. Its molecular formula is C17H20FN3 and its molecular weight is 285.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 1-(4-fluorophenyl)-4-[ (4-nitrophenyl)methyl ]piperazine (1.5 g, 0.005 M) in 15 ml of anhydrous ether is added dropwise a solution of 15 ml of titanium trichloride in water (20% solution in water), under nitrogen at room temperature. After complete addition, the mixture is quenched with 10% ammonium hydroxide solution and extracted with methylene chloride. The methylene chloride solution is washed with water, dried (anhydrous sodium sulfate), and concentrated to a yellow solid. This, after recrystallization from ethyl acetate/Skellysolve® B, gives 900 mg (64%) of white crystalline 1-[ (4-aminophenyl)methyl ]-4-(4-fluorophenyl)piperazine of melting point 130° - 132° C.

Synthesis routes and methods II

Procedure details

In the manner given in Example 1B, 1-(p-fluorophenyl)-4-(p-nitrobenzyl)piperazine is reduced with aqueous titanium trichloride to give 1-(p-fluorophenyl)-4-[(4-aminophenyl)methyl]piperazine.